Cas no 21767-92-0 (2-Furanmethanamine, tetrahydro-N,2-dimethyl-, (S)-)
21767-92-0 structure
Product Name:2-Furanmethanamine, tetrahydro-N,2-dimethyl-, (S)-
CAS No:21767-92-0
MF:C7H15NO
MW:129.200102090836
CID:3910964
PubChem ID:55286790
Update Time:2025-04-22
2-Furanmethanamine, tetrahydro-N,2-dimethyl-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Furanmethanamine, tetrahydro-N,2-dimethyl-, (S)-
- 21767-92-0
- AKOS006355342
- methyl({[(2S)-2-methyloxolan-2-yl]methyl})amine
-
- Inchi: 1S/C7H15NO/c1-7(6-8-2)4-3-5-9-7/h8H,3-6H2,1-2H3/t7-/m0/s1
- InChI Key: CWQAYJVEMMQWGM-ZETCQYMHSA-N
- SMILES: O1CCC[C@@]1(C)CNC
Computed Properties
- Exact Mass: 129.115364102Da
- Monoisotopic Mass: 129.115364102Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 94.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 21.3Ų
2-Furanmethanamine, tetrahydro-N,2-dimethyl-, (S)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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